2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide

• Molecular Formula: C22H16N6OS3
• Molecular Weight: 476.6 g/mol
• IUPAC Name: 2-(6-amino-3,5-dicyano-4-thiophen-2-ylpyridin-2-yl)sulfanyl-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• InChI: InChI=1S/C22H16N6OS3/c23-8-13-12-4-1-2-5-16(12)32-22(13)27-18(29)11-31-21-15(10-25)19(17-6-3-7-30-17)14(9-24)20(26)28-21/h3,6-7H,1-2,4-5,11H2,(H2,26,28)(H,27,29)
• InChI Key: VUKLWSALTNLJRG-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CSC3=C(C(=C(C(=N3)N)C#N)C4=CC=CS4)C#N)C#N

Description

2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound is known for its unique chemical properties, which make it an ideal candidate for use in a variety of research applications.

Mechanism of Action

The mechanism of action of 2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which can lead to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects:
2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide has been shown to have a number of biochemical and physiological effects. These include a reduction in inflammation, tumor growth, and viral replication. This compound has also been shown to have antioxidant properties, which can help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide in lab experiments is its unique chemical properties. This compound is highly stable and can be easily synthesized in large quantities, making it an ideal candidate for use in a variety of research applications. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide. One area of research could be focused on further elucidating the mechanism of action of this compound, which could help to identify new potential applications for its use. Another area of research could be focused on developing new derivatives of this compound that have improved properties, such as increased potency or reduced toxicity. Additionally, research could be focused on exploring the potential use of this compound in combination with other drugs or treatments to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is a complex process that involves multiple steps. The first step involves the synthesis of 2-(2-thienyl)pyridine-4-carbonitrile, which is then reacted with 4-chloro-3-nitrobenzenesulfanyl chloride to produce 2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(4-chloro-3-nitrophenyl)acetamide. This compound is then reduced to 2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide using a reducing agent such as iron powder.

Scientific Research Applications

2-{[6-amino-3,5-dicyano-4-(2-thienyl)-2-pyridinyl]sulfanyl}-N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide has been extensively studied for its potential applications in the field of scientific research. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for use in the development of new drugs and treatments.